Cas no 1168139-40-9 ((R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride)

• Product Name: (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride
• CAS No: 1168139-40-9
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• MDL: MFCD12756982
• CID: 1027065
• PubChem ID: 53484802
• Update Time: 2025-06-12

(R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride
• (R)-1-(3-CHLOROPHENYL)PROPAN-1-AMINE-HCl
• (1R)-1-(3-chlorophenyl)propan-1-amine,hydrochloride
• Y10291
• CS-0339146
• (R)-1-(3-CHLOROPHENYL)PROPAN-1-AMINE HCL
• (R)-1-(3-Chlorophenyl)propan-1-aminehydrochloride
• AKOS015923334
• AKOS016003853
• SCHEMBL4535082
• (1R)-1-(3-chlorophenyl)propan-1-amine,hydrochloride;
• (1R)-1-(3-chlorophenyl)propan-1-amine hydrochloride
• Benzenemethanamine, 3-chloro-alpha-ethyl-, hydrochloride (1:1), (alphaR)-
• BS-49451
• (1R)-1-(3-Chlorophenyl)propan-1-amine--hydrogen chloride (1/1)
• A893494
• 1168139-40-9
• DTXSID90704227
• DB-353563

• MDL： MFCD12756982
• Inchi： 1S/C9H12ClN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： WGBWFBWTSUGMNB-SBSPUUFOSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CC)N.Cl

Computed Properties

• Exact Mass: 205.04300
• Monoisotopic Mass: 205.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• PSA: 26.02000
• LogP: 4.25210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride

(R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1168139-40-9, specifically (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride, represents a critical moiety in the realm of pharmaceutical chemistry. This chiral amine derivative has garnered significant attention due to its versatile applications in drug development and its role as a key intermediate in synthesizing various pharmacologically active agents. The unique structural features of this compound, particularly the presence of a chlorophenyl group and a propan-1-amine moiety, contribute to its remarkable reactivity and utility in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for enantiomerically pure compounds, owing to their enhanced efficacy and reduced side effects compared to racemic mixtures. The (R)-configuration of (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride makes it an invaluable building block for constructing complex molecular architectures. This specificity is particularly crucial in the development of biologics and small-molecule drugs, where stereochemistry often dictates biological activity.

One of the most compelling aspects of this compound is its role in the synthesis of serotonin receptor modulators. Serotonin, or 5-hydroxytryptamine (5-HT), is a neurotransmitter that plays a pivotal role in regulating mood, sleep, appetite, and cognitive functions. Dysregulation of serotonin receptors has been implicated in various neurological and psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder (OCD). Researchers have leveraged the structural framework of (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride to develop novel ligands that exhibit high selectivity for specific serotonin receptor subtypes.

A notable example is its application in the design of serotonin receptor antagonists used for treating gastrointestinal disorders. Serotonin 5-HT4 receptors are abundantly expressed in the gastrointestinal tract and are involved in modulating gut motility. Compounds derived from (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride have been investigated for their potential to enhance gastrointestinal peristalsis, making them promising candidates for managing conditions such as irritable bowel syndrome (IBS). Recent preclinical studies have demonstrated that derivatives of this compound can selectively activate 5-HT4 receptors without significant off-target effects, thereby improving therapeutic outcomes.

Furthermore, the chlorophenyl group in (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride imparts unique electronic properties that make it an attractive scaffold for designing molecules with enhanced binding affinity. This feature has been exploited in the development of potent inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways. For instance, researchers have utilized analogs of this compound to inhibit monoamine oxidase (MAO), an enzyme critical in the metabolism of neurotransmitters like serotonin and dopamine. By modulating MAO activity, these inhibitors can potentially alleviate symptoms associated with neurodegenerative diseases such as Parkinson's disease.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for formulation into pharmaceutical products. This improved physicochemical property is particularly advantageous for drug delivery systems, where solubility often dictates bioavailability and therapeutic efficacy. The stability imparted by the hydrochloride salt also ensures that the compound remains potent throughout its shelf life, reducing concerns related to degradation during storage or transport.

In conclusion, (R)-1-(3-Chlorophenyl)propan-1-amine hydrochloride (CAS no. 1168139-40-9) stands as a cornerstone in modern pharmaceutical research due to its multifaceted applications. Its role as a key intermediate in synthesizing serotonin receptor modulators underscores its importance in addressing neurological and psychiatric disorders. Moreover, its utility in developing gastrointestinal motility enhancers and enzyme inhibitors highlights its broad therapeutic potential. As research continues to uncover new applications for this versatile compound, it is likely to remain a cornerstone of medicinal chemistry innovation for years to come.